Cas no 111818-32-7 (Cyclopropanecarbonitrile, 1-[4-(bromomethyl)phenyl]-)

• Product Name: Cyclopropanecarbonitrile, 1-[4-(bromomethyl)phenyl]-
• CAS No: 111818-32-7
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD20482692
• CID: 1203514
• PubChem ID: 20035428
• Update Time: 2025-04-20

Cyclopropanecarbonitrile, 1-[4-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-[4-(bromomethyl)phenyl]-
• 1-[4-(BROMOMETHYL)PHENYL]CYCLOPROPANE-1-CARBONITRILE
• 111818-32-7
• 1-[4-(Bromomethyl)phenyl]cyclopropanecarbonitrile
• DB-201465
• 1-(4-(Bromomethyl)phenyl)cyclopropanecarbonitrile
• NDFRFIHOCSQSNS-UHFFFAOYSA-N
• E83145
• 1-(4-bromomethylphenyl)cyclopropane-1-carbonitrile
• MFCD20482692
• 1-(4-Bromomethyl)phenyl)cyclopropanecarbonitrile
• 1-(4-bromomethyl-phenyl)-cyclopropanecarbonitrile
• SCHEMBL118612

• MDL： MFCD20482692
• Inchi： 1S/C11H10BrN/c12-7-9-1-3-10(4-2-9)11(8-13)5-6-11/h1-4H,5-7H2
• InChI Key： NDFRFIHOCSQSNS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1(C#N)CC1

Computed Properties

• Exact Mass: 234.9997
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides